Pharmacuetical Impurity Standards
  • Guaiacol
    Guaiacol
    • Cat. No.:
    • B050105
    • CAS No.:
    • 8021-39-4
    • Molecular Formula:
    • C7H8O2
    • Molecular Weight:
    • 124.14 g/mol
    Description
    O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28 °C (82.4 °F), but may remain liquid for a long time even at a much lower temperature. Slightly...
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  • 5-Fluorouracil
    5-Fluorouracil
    • Cat. No.:
    • B062378
    • CAS No.:
    • 191047-64-0
    • Molecular Formula:
    • C4H3FN2O2
    • Molecular Weight:
    • 130.08 g/mol
    Description
    5-fluorouracil is a nucleobase analogue that is uracil in which the hydrogen at position 5 is replaced by fluorine. It is an antineoplastic agent which acts as an antimetabolite - following conversion to the act...
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  • Emtricitabine
    Emtricitabine
    • Cat. No.:
    • B123318
    • CAS No.:
    • 145213-48-5
    • Molecular Formula:
    • C8H10FN3O3S
    • Molecular Weight:
    • 247.25 g/mol
    Description
    Emtricitabine is a synthetic fluoro derivative of thiacytidine with potent antiviral activity. Emtricitabine is phosphorylated to form emtricitabine 5'-triphosphate within the cell. This metabolite inhibits the ...
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  • Adenine
    Adenine
    • Cat. No.:
    • B156593
    • CAS No.:
    • 134461-75-9
    • Molecular Formula:
    • C5H5N5
    • Molecular Weight:
    • 135.13 g/mol
    Description
    Adenine is a purine nucleobase with an amine group attached to the carbon at position 6. Adenine is the precursor for adenosine and deoxyadenosine nucleosides.
    Adenine, also known as 6-aminopurine or Ade, bel...
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  • Propofol
    Propofol
    • Cat. No.:
    • B549288
    • CAS No.:
    • 2078-54-8
    • Molecular Formula:
    • C12H18O
    • Molecular Weight:
    • 178.27 g/mol
    Description
    Propofol is a phenol resulting from the formal substitution of the hydrogen at the 2 position of 1,3-diisopropylbenzene by a hydroxy group. It has a role as an intravenous anaesthetic, a sedative, a radical scav...
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  • L-Tyrosine
    L-Tyrosine
    • Cat. No.:
    • B559545
    • CAS No.:
    • 556-03-6
    • Molecular Formula:
    • C9H11NO3
    • Molecular Weight:
    • 181.19 g/mol
    Description
    L-tyrosine is an optically active form of tyrosine having L-configuration. It has a role as an EC 1.3.1.43 (arogenate dehydrogenase) inhibitor, a nutraceutical, a micronutrient and a fundamental metabolite. It i...
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  • Melamine
    Melamine
    • Cat. No.:
    • B587691
    • CAS No.:
    • 1246816-14-7
    • Molecular Formula:
    • C3H6N6
    • Molecular Weight:
    • 132.079
    Description
    Labeled Melamine.
    Melamine appears as colorless to white monoclinic crystals or prisms or white powder. Sublimes when gently heated. (NTP, 1992)
    Melamine is a trimer of cyanamide, with a 1,3,5-triazine ske...
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  • (R)-Clevidipine-13C,d3
    (R)-Clevidipine-13C,d3
    • Cat. No.:
    • B1143217
    • CAS No.:
    • 166432-28-6
    • Molecular Formula:
    • C21H23Cl2NO6
    • Molecular Weight:
    • 456.3 g/mol
    Description
    Clevidipine is a dihydropyridine.
    Clevidipine is a dihydropyridine L-type calcium channel blocker that is selective for vascular smooth muscle and is indicated for blood pressure reduction when oral therapy i...
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  • 4-(Aminomethyl)Benzoic Acid
    4-(Aminomethyl)Benzoic Acid
    • Cat. No.:
    • B1196473
    • CAS No.:
    • 56-91-7
    • Molecular Formula:
    • C8H9NO2
    • Molecular Weight:
    • 151.16 g/mol
    Description
    Aminomethylbenzoic acid is a member of benzoic acids.
    Aminomethylbenzoic acid may be useful as an antifibrinolytic agent.
    AMINOMETHYLBENZOIC ACID is a small molecule drug and has 1 investigational indicati...
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  • (2R,4S)-Ketoconazole
    (2R,4S)-Ketoconazole
    • Cat. No.:
    • B15559602
    • CAS No.:
    • 65277-42-1; 79156-75-5
    • Molecular Formula:
    • C26H28Cl2N4O4
    • Molecular Weight:
    • 531.4 g/mol
    Description
    (2R,4S)-ketoconazole is a cis-1-acetyl-4-(4-{[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine which dioxolane moiety has (2R,4S)-configuration. It is an enantiomer o...
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